
5-Acetyl-2-aminobenzonitrile: A Technical Guide
to Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Acetyl-2-aminobenzonitrile

Cat. No.: B139713 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 5-
Acetyl-2-aminobenzonitrile (CAS No. 33720-71-7). The information presented herein is

intended to support laboratory safety protocols and risk assessments. Due to the limited

availability of specific toxicological data for this compound, this guide incorporates safety

information from structurally similar compounds, such as other aminobenzonitrile derivatives.

All personnel handling this chemical should be adequately trained in general chemical safety

and have access to and be familiar with the contents of a specific Safety Data Sheet (SDS) if

available from the supplier.

Hazard Identification and Classification
5-Acetyl-2-aminobenzonitrile is classified as harmful if swallowed, inhaled, or in contact with

skin[1]. While a comprehensive GHS classification is not widely available, based on data for

analogous compounds, it should be handled with care.

Table 1: GHS Classification and Hazard Statements (Inferred)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b139713?utm_src=pdf-interest
https://www.benchchem.com/product/b139713?utm_src=pdf-body
https://www.benchchem.com/product/b139713?utm_src=pdf-body
https://www.benchchem.com/product/b139713?utm_src=pdf-body
https://www.nj-finechem.com/products/nitrile/5-acetyl-2-aminobenzonitrile-cas-135266-57-0.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Skin Sensitization 1
H317: May cause an allergic

skin reaction

Note: This classification is inferred from data on similar compounds and should be used for

guidance pending a complete SDS for 5-Acetyl-2-aminobenzonitrile.

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is crucial for safe handling

and storage.

Table 2: Physical and Chemical Properties of 5-Acetyl-2-aminobenzonitrile
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Property Value Reference

CAS Number 33720-71-7 [2][3]

Molecular Formula C₉H₈N₂O [1][3]

Molecular Weight 160.17 g/mol [1][3]

Appearance White to off-white solid [1]

Melting Point 140 - 144 °C [1]

Solubility

Low solubility in water. Soluble

in organic solvents like ethanol

and DMSO.

[1]

Stability
Stable under normal

conditions.
[1]

Exposure Controls and Personal Protection
Proper engineering controls and personal protective equipment (PPE) are essential to minimize

exposure.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

The following diagram outlines the recommended personal protective equipment for handling

5-Acetyl-2-aminobenzonitrile.
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Personal Protective Equipment (PPE) for Handling 5-Acetyl-2-aminobenzonitrile

Eye Protection
(Safety glasses with side shields or goggles)

Hand Protection
(Chemical-resistant gloves, e.g., Nitrile)

Body Protection
(Lab coat, closed-toe shoes)

Respiratory Protection
(Use in a fume hood. If not feasible, a NIOSH-approved respirator for organic vapors/dusts)

Handler

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment (PPE).

Safe Handling and Storage
Adherence to proper handling and storage procedures is critical for maintaining the integrity of

the compound and ensuring personnel safety.

Handling:

Avoid contact with skin, eyes, and clothing[4].

Do not breathe dust[4].
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Wash hands thoroughly after handling[4].

Keep away from heat, sparks, and open flames[1].

Use only non-sparking tools.

Take precautionary measures against static discharge.

Storage:

Store in a cool, dry, and well-ventilated area[1].

Keep the container tightly closed[1].

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases[4].

Keep in a dark place under an inert atmosphere at room temperature.

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.

Table 3: First Aid Measures for 5-Acetyl-2-aminobenzonitrile
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Accidental Release and Fire-Fighting Measures
Accidental Release:

Ensure adequate ventilation.

Wear appropriate personal protective equipment (see Section 3).

Avoid dust formation.

Sweep up the spilled solid material and place it in a suitable container for disposal.

Avoid dispersal of dust in the air.

Wash the spill area with soap and water.
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Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Emits toxic fumes under fire conditions, including carbon oxides and

nitrogen oxides.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.

Emergency Response Workflow
The following diagram illustrates a logical workflow for responding to an accidental exposure to

5-Acetyl-2-aminobenzonitrile.
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Emergency Response for Accidental Exposure

Exposure Occurs

Assess the Situation
(Nature of exposure, consciousness of the victim)

Remove from Exposure Source

Administer First Aid
(Based on exposure route - see Table 3)

Seek Immediate Medical Attention

Report the Incident
(To supervisor and safety officer)

Decontaminate the Area
(If applicable)

Response Complete

Click to download full resolution via product page

Caption: Emergency response workflow for accidental exposure.
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Toxicological Information
There is limited specific toxicological data available for 5-Acetyl-2-aminobenzonitrile. The

hazard classification is primarily based on the expected properties of aminobenzonitrile

derivatives.

Table 4: Quantitative Toxicological Data (Data Not Available)

Test Route Species Value

LD50 Oral Rat Data not available

LD50 Dermal Rabbit Data not available

LC50 Inhalation Rat Data not available

Note: Researchers should exercise caution and handle the compound as potentially toxic.

Experimental Protocols
Detailed experimental protocols for the determination of safety parameters for 5-Acetyl-2-
aminobenzonitrile are not available in the public domain. Standard OECD guidelines for

testing of chemicals would be the recommended starting point for any toxicological evaluation.

Disclaimer
The information provided in this guide is intended for use by qualified personnel and is based

on the best available information at the time of writing. It is not a substitute for a formal risk

assessment or a specific Safety Data Sheet (SDS) provided by the supplier. Users should

always consult the most current safety information and exercise due diligence in the safe

handling of this chemical. Google and its affiliates assume no liability for any loss, injury, or

damage resulting from the use of this information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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